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Compound of Interest

Compound Name: Zirconium ammonium carbonate

Cat. No.: B13403490

This technical guide provides an in-depth overview of Zirconium Ammonium Carbonate
(AZC), a versatile inorganic crosslinking agent. Aimed at researchers, scientists, and
professionals in drug development, this document consolidates key data, safety information,
and potential applications, with a focus on its chemical properties and handling protocols.

Core Properties and Identification

Zirconium Ammonium Carbonate is a clear, alkaline aqueous solution containing anionic

hydroxylated zirconium polymers.[1] It is known for its effectiveness as a crosslinker for various
polymers and binders.[2]
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Property Value Source
CAS Number 68309-95-5, 22829-17-0 [21[31[41[5]
Molecular Formula (NHa4)2[Zr(CO3)2(OH)z] [6]
Clear, aqueous alkaline
Appearance _ [1][2]
solution
Odor Ammoniacal [2]

Zirconium Dioxide (ZrO2)

Approximately 20% [2]
Content
Density ~1.38 - 1.87 g/cm3 [3]
Melting Point Decomposes before melting [3]

Safety Data Sheet Summary

A comprehensive understanding of the safety profile of Zirconium Ammonium Carbonate is
crucial for its handling in a laboratory or industrial setting. The following table summarizes the
key hazard and safety information.
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Hazard Category

Description

Precautionary Measures

Eye Irritation

Causes serious eye irritation
(H319).[6]

Wear protective eye/face
protection (P280). If in eyes,
rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing
(P305+P351+P338).[6]

Skin Contact

May cause skin irritation upon

prolonged contact.

Wear protective gloves (P280).
Wash skin thoroughly after
handling (P264).[6]

May cause respiratory

Use only with adequate

Inhalation T ventilation. Avoid breathing
irritation. _
mist or vapor.[6][7]
) ) Do not ingest. If swallowed,
Ingestion Harmful if swallowed. ) )
rinse mouth with water.[6]
Store in a cool, dry, and well-
Storage ventilated area in a tightly

sealed container.[3][6]

Personal Protective Equipment
(PPE)

Safety goggles, chemical-
impermeable gloves, and
appropriate respiratory
protection when ventilation is

inadequate.[7]

Applications in Research and Development

While widely used in the paper and coatings industries as a binder insolubilizer and

crosslinking agent[1][2][5], the properties of Zirconium Ammonium Carbonate lend

themselves to potential applications in research and drug development, including:

o Biomaterial Scaffolds: Its crosslinking capabilities can be explored for the fabrication of

biocompatible and biodegradable scaffolds for tissue engineering.
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e Drug Delivery Systems: The formation of zirconium-based nanopatrticles or hydrogels could

be investigated for controlled-release drug delivery.

» Catalysis: Zirconium compounds are known for their catalytic activity, suggesting potential

use in novel synthetic pathways.

Experimental Workflow: A Conceptual Overview

The following diagram illustrates a generalized workflow for evaluating Zirconium Ammonium
Carbonate as a crosslinking agent for a novel biopolymer hydrogel.
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Conceptual workflow for hydrogel crosslinking.

Logical Relationship: Safety Handling Protocol

This diagram outlines the logical steps to be taken when handling Zirconium Ammonium

Carbonate in a laboratory setting.
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Start Handling AZC
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Laboratory handling protocol for AZC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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